Cas no 820237-18-1 (Benzaldehyde,2,3-dimethyl-4-pentyl-)

• Product Name: Benzaldehyde,2,3-dimethyl-4-pentyl-
• CAS No: 820237-18-1
• MF: C₁₄H₂₀O
• MW: 204.308004379272
• CID: 715731
• PubChem ID: 11287186
• Update Time: 2025-04-19

Benzaldehyde,2,3-dimethyl-4-pentyl- Chemical and Physical Properties

Names and Identifiers

• Benzaldehyde,2,3-dimethyl-4-pentyl-
• 2,3-dimethyl-4-pentylbenzaldehyde
• 2,3-dimethyl-4-pentyl-benzaldehyde
• Benzaldehyde, 2,3-dimethyl-4-pentyl- (9CI)
• 820237-18-1
• SCHEMBL5451408
• KMBNEUQKGHNQBR-UHFFFAOYSA-N
• DTXSID50461228

• Inchi： 1S/C14H20O/c1-4-5-6-7-13-8-9-14(10-15)12(3)11(13)2/h8-10H,4-7H2,1-3H3
• InChI Key： KMBNEUQKGHNQBR-UHFFFAOYSA-N
• SMILES： O=CC1C=CC(=C(C)C=1C)CCCCC

Computed Properties

• Exact Mass: 204.151415257g/mol
• Monoisotopic Mass: 204.151415257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 17.1Ų